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Compound of Interest

Compound Name: Indium(III) chloride tetrahydrate

Cat. No.: B1582226 Get Quote

Welcome to the technical support center for Indium(III) chloride tetrahydrate. This resource is

designed for researchers, scientists, and drug development professionals to provide guidance

on the proper handling, storage, and use of this hygroscopic compound in experimental

settings.

Frequently Asked Questions (FAQs)
Q1: What is Indium(III) chloride tetrahydrate and what are its common applications?

A1: Indium(III) chloride tetrahydrate (InCl₃·4H₂O) is a white, crystalline solid that is a

hydrated form of indium(III) chloride.[1][2] It is highly soluble in water and acts as a Lewis acid,

making it a useful catalyst in various organic reactions, such as Friedel-Crafts acylations and

Diels-Alder reactions. Its applications include the synthesis of semiconductors (like indium tin

oxide - ITO), thin film coatings for displays, and as a precursor for other indium compounds.[2]

[3]

Q2: What does "hygroscopic" mean and why is it important for handling Indium(III) chloride
tetrahydrate?

A2: "Hygroscopic" means that the substance has a strong tendency to absorb moisture from

the surrounding air.[4][5] This is a critical property of Indium(III) chloride tetrahydrate
because the absorption of water can change the compound's effective concentration, leading to

inaccuracies in weighing and stoichiometry, which can negatively impact experimental results.

[6][7]
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Q3: How should I properly store Indium(III) chloride tetrahydrate?

A3: To minimize moisture absorption, Indium(III) chloride tetrahydrate should be stored in a

tightly closed container in a dry and well-ventilated place.[8] It is often recommended to store it

under an inert atmosphere (e.g., argon or nitrogen) and in a desiccator containing a suitable

drying agent.[9][10] Always consult the manufacturer's safety data sheet (SDS) for specific

storage temperature recommendations.

Q4: What are the primary safety hazards associated with Indium(III) chloride tetrahydrate?

A4: Indium(III) chloride tetrahydrate is corrosive and can cause severe skin burns and eye

damage.[1][11] Inhalation of its dust can irritate the respiratory tract.[12] Chronic exposure may

lead to health issues.[12] It is crucial to handle this compound in a well-ventilated area,

preferably a chemical fume hood, and to wear appropriate personal protective equipment

(PPE).[11][13]

Q5: What personal protective equipment (PPE) should I wear when handling this compound?

A5: When handling Indium(III) chloride tetrahydrate, you should wear chemical safety

goggles or a face shield, protective gloves (check for chemical resistance), and a lab coat.[11]

[14] If there is a risk of dust formation, a respirator may be necessary.[11]

Troubleshooting Guides
Problem 1: Inconsistent or lower-than-expected reaction yields.

Possible Cause: The hygroscopic nature of the Indium(III) chloride tetrahydrate may have

led to an inaccurate initial weight, resulting in a lower molar amount of the catalyst than

intended. The absorbed water can also interfere with moisture-sensitive reactions.

Solution:

Dry the Reagent: Before use, consider drying the Indium(III) chloride tetrahydrate under

a high vacuum.[6][7] However, be cautious as heating may cause decomposition.[15]

Inert Atmosphere Handling: Weigh and handle the compound inside a glovebox with a dry,

inert atmosphere.[10]
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Quick Weighing: If a glovebox is unavailable, minimize the time the container is open to

the atmosphere. Have all weighing materials ready before opening the container.[4]

Use a Fresh Bottle: If the reagent is old and appears clumpy, it is best to use a new,

unopened bottle.[15]

Problem 2: The Indium(III) chloride tetrahydrate has formed clumps in the container.

Possible Cause: This is a clear indication of moisture absorption.[4]

Solution:

Assess Usability: For non-critical applications, the clumps can be broken up with a clean,

dry spatula.[4] However, the water content will be unknown.

Drying: For more sensitive applications, the material should be dried under vacuum.[6]

Discard and Replace: For the most accurate and reliable results, it is recommended to

discard the compromised reagent and use a fresh, unopened container.

Problem 3: Difficulty in accurately weighing the compound due to rapid mass increase on the

balance.

Possible Cause: The compound is actively absorbing atmospheric moisture during the

weighing process.[7]

Solution:

Weigh by Difference: Pre-weigh a sealed vial containing the compound. Quickly transfer

the desired amount to the reaction vessel and re-weigh the vial. The difference in mass is

the amount of compound transferred.

Use a Glovebox: The most accurate method is to perform the weighing inside a glovebox

with a controlled, low-humidity atmosphere.[10]

Work Quickly: Minimize the exposure time to the air. Have your spatula and weighing

paper/boat ready.[4]
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Quantitative Data Summary
Property Value Citations

Chemical Formula InCl₃·4H₂O [1][2]

Molecular Weight 293.24 g/mol [1][2]

Appearance
White to off-white crystalline

powder/flakes
[1][2][16]

Solubility in Water Very soluble [1]

Melting Point 56 °C [3]

Decomposition
Decomposes on heating to

produce toxic fumes
[3][13]

Experimental Protocols
Protocol: Preparation of a 0.1 M Stock Solution of Indium(III) Chloride Tetrahydrate

Objective: To prepare a stock solution of known concentration for use in subsequent

experiments.

Materials:

Indium(III) chloride tetrahydrate (InCl₃·4H₂O)

Anhydrous solvent (e.g., acetonitrile, THF, ensure compatibility with your reaction)

Volumetric flask (e.g., 100 mL)

Analytical balance

Spatula

Syringes and needles (if using Schlenk techniques)

Inert atmosphere (glovebox or Schlenk line)
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Procedure:

Preparation of Glassware: Ensure all glassware is thoroughly dried in an oven and cooled

under a stream of inert gas or in a desiccator.

Weighing the Reagent (in a Glovebox):

Transfer the required amount of Indium(III) chloride tetrahydrate to the glovebox.

Place a weighing boat on the analytical balance and tare it.

Quickly weigh the desired mass of the compound (for 100 mL of a 0.1 M solution, you

will need 2.9324 g).

Carefully transfer the weighed solid into the volumetric flask.

Weighing the Reagent (without a Glovebox - Weighing by Difference):

Weigh a sealed vial containing the Indium(III) chloride tetrahydrate.

Quickly open the vial and transfer an approximate amount of the solid to the volumetric

flask.

Immediately reseal the vial and weigh it again. The difference in weight is the exact

mass of the compound transferred. Adjust the final volume of the solvent to achieve the

desired concentration based on this exact mass.

Dissolution:

Add a small amount of the anhydrous solvent to the volumetric flask containing the

solid.

Gently swirl the flask to dissolve the compound.

Final Volume Adjustment:

Once the solid is completely dissolved, carefully add the anhydrous solvent up to the

calibration mark on the volumetric flask.
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Stopper the flask and invert it several times to ensure the solution is homogeneous.

Storage:

Store the prepared solution in a tightly sealed container, preferably with a septum, under

an inert atmosphere. Store in a cool, dry place.
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Caption: Experimental workflow for handling hygroscopic reagents.
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Inconsistent Reaction Results?

Is the InCl3·4H2O clumpy or old?

Was it handled under inert atmosphere?

No

Use a new, unopened bottle.

Yes

Use a glovebox or Schlenk techniques for weighing and transfer.

No

Investigate other reaction parameters (temperature, solvent, etc.).

Yes

Dry the reagent under vacuum before use.

Click to download full resolution via product page

Caption: Troubleshooting inconsistent experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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